N-2,1,3-benzothiadiazol-4-yl-2-[4-(2-thienylmethyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(2,1,3-benzothiadiazol-4-yl)-2-[4-(thiophen-2-ylmethyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C17H19N5OS2/c23-16(18-14-4-1-5-15-17(14)20-25-19-15)12-22-8-6-21(7-9-22)11-13-3-2-10-24-13/h1-5,10H,6-9,11-12H2,(H,18,23)
• InChI Key: PMVLCPCIMFVANG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CS2)CC(=O)NC3=CC=CC4=NSN=C43
• Molecular Formula: C17H19N5OS2
• Molecular Weight: 373.5 g/mol

Description

N-2,1,3-benzothiadiazol-4-yl-2-[4-(2-thienylmethyl)-1-piperazinyl]acetamide, also known as BTA-EG4, is a small molecule that has gained significant attention in the field of chemical biology. It is a synthetic compound that has been developed as a tool for studying protein-protein interactions and has shown promising results in various scientific research applications.

Mechanism of Action

N-2,1,3-benzothiadiazol-4-yl-2-[4-(2-thienylmethyl)-1-piperazinyl]acetamide binds to the SH3 domain of the target protein through hydrogen bonding and hydrophobic interactions. This disrupts the interaction between the target protein and its binding partner, leading to downstream effects such as inhibition of signaling pathways.
Biochemical and physiological effects:
N-2,1,3-benzothiadiazol-4-yl-2-[4-(2-thienylmethyl)-1-piperazinyl]acetamide has been shown to have selective binding to specific proteins, leading to inhibition of downstream signaling pathways. This can have various biochemical and physiological effects depending on the specific protein being targeted. For example, inhibition of the Crk signaling pathway has been shown to reduce cell migration and invasion in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-2,1,3-benzothiadiazol-4-yl-2-[4-(2-thienylmethyl)-1-piperazinyl]acetamide is its selectivity for specific proteins, which allows for targeted studies of protein-protein interactions. It is also relatively easy to synthesize and purify, making it a convenient tool for laboratory experiments. However, N-2,1,3-benzothiadiazol-4-yl-2-[4-(2-thienylmethyl)-1-piperazinyl]acetamide has some limitations such as its low solubility in aqueous solutions, which can affect its activity in certain experimental conditions.

Future Directions

There are several future directions for the use of N-2,1,3-benzothiadiazol-4-yl-2-[4-(2-thienylmethyl)-1-piperazinyl]acetamide in scientific research. One potential application is in the study of protein-protein interactions involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. N-2,1,3-benzothiadiazol-4-yl-2-[4-(2-thienylmethyl)-1-piperazinyl]acetamide could be used to selectively target and inhibit specific protein interactions involved in disease pathology. Another potential application is in the development of therapeutics targeting protein-protein interactions. N-2,1,3-benzothiadiazol-4-yl-2-[4-(2-thienylmethyl)-1-piperazinyl]acetamide could serve as a starting point for the development of small molecule inhibitors with improved potency and selectivity.

Scientific Research Applications

N-2,1,3-benzothiadiazol-4-yl-2-[4-(2-thienylmethyl)-1-piperazinyl]acetamide has been extensively used in scientific research as a tool for studying protein-protein interactions. It has been shown to selectively bind to the SH3 domain of the protein Crk and disrupt its interaction with other proteins, thereby inhibiting downstream signaling pathways. N-2,1,3-benzothiadiazol-4-yl-2-[4-(2-thienylmethyl)-1-piperazinyl]acetamide has also been used to study the interaction between the transcription factor STAT3 and its co-activator CBP, which is involved in various cellular processes such as cell proliferation and differentiation.